38821-49-7

Carbidopa

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• CAS RN:
• 38821-49-7

• Formula:
• C10H14N2O4.H2O

• InChI:
• InChI=1S/C10H14N2O4.H2O/c1-10(12-11,9(15)16)5-6-2-3-7(13)8(14)4-6;/h2-4,12-14H,5,11H2,1H3,(H,15,16);1H2/t10-;/m0./s1

• InChIKey:
• QTAOMKOIBXZKND-PPHPATTJSA-N

• Carbidopa is a peripherally-restricted inhibitor of dopamine decarboxylase, the enzyme that converts L-DOPA to dopamine. Carbidopa (100 mg/kg) pretreatment in dog increases the plasma concentration of L-DOPA by 186% and prolongs the half-life in plasma by 48% and skeletal muscle extracellular fluid by 66%.2 Carbidopa also binds to and potentiates the activity of the aryl hydrocarbon receptor (AhR), which is a ligand-dependent transcription factor that mediates the toxicity of certain xenobiotics and polyaromatic hydrocarbons. It inhibits the proliferation of pancreatic cancer cells in vitro and tumor growth in vivo. Formulations containing carbidopa are used in combination with L-DOPA in the treatment of Parkinson’s disease to increase the amount of dopamine in the brain and reduce peripheral side effects associated with L-DOPA administration.
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3-(3,4-Dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoic acid hydrate

• CAS RN:
• 28860-95-9; 38821-49-7; 882025-71-0

• Formula:
• C10H16N2O5

• InChI:
• InChI=1S/C10H14N2O4.H2O/c1-10(12-11,9(15)16)5-6-2-3-7(13)8(14)4-6;/h2-4,12-14H,5,11H2,1H3,(H,15,16);1H2

• InChIKey:
• QTAOMKOIBXZKND-UHFFFAOYSA-N

• 3-(3,4-Dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoic acid hydrate is a useful research compound. Its molecular formula is C10H16N2O5 and its molecular weight is 244.247. The purity is usually 95%.